Aspidinin
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Overview
Description
Aspirin, or acetylsalicylic acid, is a widely used drug, known for its analgesic, antipyretic, and anti-inflammatory properties . It’s derived from salicylic acid and is less irritating to the stomach .
Synthesis Analysis
Aspirin is synthesized from salicylic acid through acetylation with acetic anhydride . A strong acid, such as sulfuric acid, is used as a catalyst to speed up the reaction . The reaction takes place between a carboxylic acid and an acid anhydride to form an ester .Molecular Structure Analysis
The molecular structure of aspirin involves an acetyl group covalently attached to a serine residue in the active site of the COX enzyme . This makes aspirin different from other NSAIDs, which are reversible inhibitors .Chemical Reactions Analysis
The chemical reaction involved in the synthesis of aspirin is the acetylation of salicylic acid with acetic anhydride . The reaction results in the formation of an ester, aspirin, and a by-product, acetic acid .Physical and Chemical Properties Analysis
Aspirin is a white, crystalline, mildly acidic substance . It has a melting point of 136 °C (277 °F) and a boiling temperature of 140 °C (284 °F) .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
19489-48-6 |
---|---|
Molecular Formula |
C21H26O7 |
Molecular Weight |
390.4 g/mol |
IUPAC Name |
3-[(5-butanoyl-2,6-dihydroxy-3,3-dimethyl-4-oxocyclohexa-1,5-dien-1-yl)methyl]-6-propylpyran-2,4-dione |
InChI |
InChI=1S/C21H26O7/c1-5-7-11-9-15(23)12(20(27)28-11)10-13-17(24)16(14(22)8-6-2)19(26)21(3,4)18(13)25/h9,12,24-25H,5-8,10H2,1-4H3 |
InChI Key |
MCZBLHFHWQZZGB-UHFFFAOYSA-N |
SMILES |
CCCC1=CC(=O)C(C(=O)O1)CC2=C(C(C(=O)C(=C2O)C(=O)CCC)(C)C)O |
Canonical SMILES |
CCCC1=CC(=O)C(C(=O)O1)CC2=C(C(C(=O)C(=C2O)C(=O)CCC)(C)C)O |
Origin of Product |
United States |
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